Cas no 2138358-46-8 (N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide)

• Product Name: N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide
• CAS No: 2138358-46-8
• MF: C₁₁H₁₇FN₂O₂S
• MW: 260.328284978867
• CID: 6526289
• PubChem ID: 165854525
• Update Time: 2025-05-20

N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide
• EN300-1124403
• N-[4-(aminomethyl)-2-fluorophenyl]-N-ethylethane-1-sulfonamide
• 2138358-46-8

• Inchi： 1S/C11H17FN2O2S/c1-3-14(17(15,16)4-2)11-6-5-9(8-13)7-10(11)12/h5-7H,3-4,8,13H2,1-2H3
• InChI Key： GMWCJMRRRCKESO-UHFFFAOYSA-N
• SMILES： S(CC)(N(CC)C1C=CC(CN)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 260.09947712g/mol
• Monoisotopic Mass: 260.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Additional information on N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide

N-4-(Aminomethyl)-2-Fluorophenyl-N-Ethylethane-1-Sulfonamide: A Comprehensive Overview

N-4-(Aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide, with the CAS number 2138358-46-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group with a fluorinated aromatic ring and an ethyl substituent. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of extensive research in recent years.

The molecular structure of N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide is notable for its sulfonamide moiety, which is known for its stability and bioavailability. The sulfonamide group plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the fluorine atom at the 2-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide as a lead compound in drug discovery. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in the context of treating various diseases. For instance, research has shown that this compound exhibits promising activity against certain enzymes involved in inflammatory processes, suggesting its potential application in anti-inflammatory therapies.

The synthesis of N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding aryl sulfonic acid. This is followed by nucleophilic substitution reactions to introduce the amino and ethyl groups. The optimization of these steps has been a focus of recent investigations, with researchers seeking to develop more efficient and environmentally friendly synthetic routes.

In terms of applications, N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide has shown promise in materials science as well. Its ability to form stable amide bonds makes it a valuable component in the synthesis of advanced materials, such as polymers or coatings. Furthermore, its fluorinated aromatic ring contributes to enhanced thermal stability and mechanical properties, which are desirable traits in high-performance materials.

The pharmacokinetic profile of N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide has been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that this compound exhibits favorable absorption characteristics and moderate clearance rates, which are essential for achieving therapeutic concentrations in vivo. However, further research is required to fully understand its metabolism and potential toxicity profiles.

In conclusion, N-4-(aminomethyl)-2-fluorophenyl-N-ethylethane-1-sulfonamide is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for both academic and industrial research. As new insights into its properties continue to emerge, this compound holds great potential for contributing to advancements in drug development and materials science.